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Compound of Interest

Compound Name: Jagged-1 (188-204)

Cat. No.: B15616517

Technical Support Center: Jagged-1 (188-204)
Solutions

Welcome to the technical support center for Jagged-1 (188-204). This guide is designed to
assist researchers, scientists, and drug development professionals in the proper storage and
handling of Jagged-1 (188-204) solutions to ensure experimental success.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized Jagged-1 (188-204) peptide upon receipt?

Al: Upon receipt, the lyophilized Jagged-1 (188-204) powder should be stored at -20°C or
lower.[1][2][3][4] The peptide is typically shipped at ambient temperature, but long-term storage
should be under frozen conditions to maintain its integrity.

Q2: What is the recommended solvent for reconstituting Jagged-1 (188-204)7?

A2: The choice of solvent can depend on the specific product and your experimental setup.
Common solvents include:

» Dimethyl sulfoxide (DMSO): Several suppliers indicate that the peptide is soluble in DMSO.
[1][2][5] It is recommended to use fresh, high-quality DMSO as moisture-absorbing DMSO
can reduce solubility.[5]
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 Distilled Water: Some protocols suggest using distilled or higher quality water for
reconstitution.[1][6]

e Phosphate-Buffered Saline (PBS): For some applications, dissolving the peptide in PBS has
been reported.[7]

Always refer to the product-specific datasheet for the manufacturer's recommendation.
Q3: How should | store the reconstituted Jagged-1 (188-204) solution?

A3: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is best practice to
aliquot the reconstituted solution into single-use vials and store them at -20°C or -80°C.[1][8]
The stability of the solution in the solvent at these temperatures varies, so it's crucial to follow
the supplier's guidelines.

Q4: For how long can | store the reconstituted peptide solution?

A4: The storage duration depends on the storage temperature and solvent. As a general
guideline:

e At-80°C in solvent, the solution can be stable for up to 1 year.[5][9]
e At-20°C in solvent, the storage period is shorter, typically around 1 month.[5][8]

Always consult the product datasheet for specific stability information.

Troubleshooting Guide

Issue 1: The peptide is difficult to dissolve.

o Possible Cause: The peptide may have poor solubility in the chosen solvent.
e Troubleshooting Steps:

o Gentle Vortexing: After adding the solvent, gently vortex the vial to mix.[1]

o Brief Sonication: In some cases, brief sonication may help to increase the solubility of the
peptide.[1]
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o Solvent Choice: If solubility issues persist in aqueous solutions, consider using DMSO.
Issue 2: | am observing inconsistent or no activity in my experiments.
o Possible Cause 1: The peptide may have degraded due to improper storage or handling.
o Troubleshooting Steps:

o Review Storage Conditions: Confirm that the lyophilized powder and reconstituted
solutions have been stored at the recommended temperatures.

o Avoid Freeze-Thaw Cycles: Ensure that the stock solutions have not been subjected to
multiple freeze-thaw cycles. Always use fresh aliquots for experiments.[8]

o Possible Cause 2: The peptide concentration may be incorrect.
e Troubleshooting Steps:

o Verify Reconstitution Calculation: Double-check the calculations used to determine the
volume of solvent needed to achieve the desired concentration.

o Accurate Pipetting: Use calibrated pipettes to ensure accurate measurement of the solvent
during reconstitution.

Quantitative Data Summary

Parameter Recommendation Source
Storage of Lyophilized Powder  -20°C or lower [11121[3114]
Reconstitution Solvents DMSO, Distilled Water, PBS [L112][5]1161[7]
Storage of Reconstituted Aliguot and store at -20°C or (18]
Solution -80°C

Stability at -80°C in solvent Up to 1 year [519]
Stability at -20°C in solvent Up to 1 month [518]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.medchemexpress.com/jagged-1-188-204-tfa.html
https://www.anaspec.com/assets/982ee479-03aa-4c6c-a0c7-f161ca42a8b4/tds-en-as-61298-jag-1-188-204-jagged-1-188-204-notch-ligand-dsl-peptide.pdf
https://www.genscript.com/peptide/RP20331-Jagged_1_188_204_.html
https://www.elabscience.com/p/jag-1-188-204-jagged-1-188-204-notch-ligand--e-pp-1410
https://www.eurogentec.com/en/catalog/jag-1-scrambled-1-mg~2d250145-c359-4b10-ab03-263667ff8b1d
https://www.anaspec.com/assets/982ee479-03aa-4c6c-a0c7-f161ca42a8b4/tds-en-as-61298-jag-1-188-204-jagged-1-188-204-notch-ligand-dsl-peptide.pdf
https://www.genscript.com/peptide/RP20331-Jagged_1_188_204_.html
https://www.selleckchem.com/peptide/jagged-1-188-204-tfa.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4010807/
https://insight.jci.org/articles/view/157380
https://www.anaspec.com/assets/982ee479-03aa-4c6c-a0c7-f161ca42a8b4/tds-en-as-61298-jag-1-188-204-jagged-1-188-204-notch-ligand-dsl-peptide.pdf
https://www.medchemexpress.com/jagged-1-188-204-tfa.html
https://www.selleckchem.com/peptide/jagged-1-188-204-tfa.html
https://www.selleck.co.jp/datasheet/jagged-1-188-204-tfa-P125501-DataSheet.pdf
https://www.selleckchem.com/peptide/jagged-1-188-204-tfa.html
https://www.medchemexpress.com/jagged-1-188-204-tfa.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Reconstitution Protocol Example (General Guidance):
o Centrifuge the vial of lyophilized peptide briefly to ensure the powder is at the bottom.

o Based on the desired stock concentration and the amount of peptide, calculate the required
volume of solvent.

e Using a sterile, calibrated pipette, add the recommended solvent (e.g., DMSO or distilled
water) to the vial.[1][5]

o Gently vortex the vial to mix the contents until the peptide is fully dissolved.[1] If necessary,
brief sonication can be applied.[1]

 Aliquot the solution into single-use, low-protein-binding microcentrifuge tubes.

o Store the aliquots at -20°C or -80°C.

Visualizations
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Caption: Troubleshooting workflow for Jagged-1 (188-204) solution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. genscript.com [genscript.com]

o 3. JAG-1 (188-204), Jagged-1 (188-204), Notch Ligand - Elabscience® [elabscience.com]
e 4. JAG-1, Scrambled - 1 mg [eurogentec.com]

e 5. selleckchem.com [selleckchem.com]

e 6. Activation of Notch signaling by short-term treatment with Jagged-1 enhances store-
operated Ca2+ entry in human pulmonary arterial smooth muscle cells - PMC
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« To cite this document: BenchChem. [best practices for storing Jagged-1 (188-204) solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616517#best-practices-for-storing-jagged-1-188-
204-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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